BE“GHE Foundational & Exploratory

Check Availability & Pricing

N3-PhAc-OH safety and handling guidelines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N3-PhAc-OH

cat. No.: B2471762

An In-depth Technical Guide to the Safety and Handling of 2-Azido-2-phenylacetic Acid (N3-
PhAc-OH)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. A specific Safety Data Sheet (SDS) for 2-azido-2-phenylacetic acid (N3-
PhAc-OH) is not readily available. The following information is a synthesis of data for
structurally related compounds and general safety protocols for handling organic azides.
Always supplement this guide with a thorough risk assessment for your specific experimental
conditions.

Chemical Identification

2-Azido-2-phenylacetic acid, commonly referred to as N3-PhAc-OH, is a click chemistry
reagent.[1] It possesses an azide functional group, making it a valuable tool for bioconjugation
and other chemical syntheses.[1]
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Identifier Value

IUPAC Name 2-azido-2-phenylacetic acid
Synonyms N3-PhAc-OH

CAS Number 3380-95-8[1]

Molecular Formula C8H7N302[2]

Molecular Weight 177.16 g/mol [2]

) A phenyl group and an azido group attached to
Chemical Structure . .
the alpha-carbon of acetic acid.

Hazard Identification and GHS Classification

While a specific GHS classification for 2-azido-2-phenylacetic acid is not available, related
compounds and the presence of the azide functional group suggest the following potential
hazards.

Based on Azidoacetic Acid:

 Skin Irritation (Category 2)[3][4]

e Serious Eye Irritation (Category 2A)[3][4]

o Specific target organ toxicity — single exposure (Category 3), Respiratory system[3][4]
Based on Phenylacetic Acid:

o Eye Irritation (Category 2A)[5]

» Harmful to aquatic life (Acute hazard, Category 3)[5]

Hazards Associated with Organic Azides: Organic azides are energetic compounds and should
be treated as potentially explosive.[6][7] The primary hazards are associated with their potential
for rapid decomposition, which can be initiated by:

e Heat[1][8]
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e Shock[1][8]
e Friction[1]
e Light[1][6]

The azide ion is also toxic, with a toxicity comparable to cyanide.[6][7]

Physicochemical Data

Quantitative physicochemical data for 2-azido-2-phenylacetic acid is limited. The table below
includes data for the related compound, phenylacetic acid, for reference.

Property Value (Phenylacetic Acid)

Boiling Point 265 °CI[5]

Melting Point 76-78 °C

Solubility Soluble in water.

Appearance Off-white solid (Phenylacetic acid)[9]

Safe Handling and Storage

Given the potential hazards, strict safety protocols must be followed when handling 2-azido-2-
phenylacetic acid.

Engineering Controls:
 All work should be conducted in a properly functioning chemical fume hood.[8]

» A safety shield should be used, especially during reactions that are being heated or run at a
larger scale.[10]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[3][4]
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e Hand Protection: Wear compatible chemical-resistant gloves.[3][6][7]

» Skin and Body Protection: A lab coat is required. For larger quantities, consider additional
protective clothing.[3]

Handling Procedures:

e Avoid the use of metal spatulas or other metal equipment that could cause friction or form
shock-sensitive metal azides.[1][10] Use plastic or ceramic utensils.[8]

e Do not heat the compound unless absolutely necessary and with appropriate safety
measures in place.

» Avoid grinding or subjecting the material to friction or shock.

o Keep the compound away from strong acids, as this can lead to the formation of highly toxic
and explosive hydrazoic acid.[1]

o Never use chlorinated solvents (e.g., dichloromethane, chloroform) with azides, as this can
form extremely unstable and explosive di- and tri-azidomethane.[1][6][7]

Storage:

e Store in a cool, dry, and dark place.[1][6][7]

o Keep the container tightly sealed.

o Store away from incompatible materials, especially strong acids and heavy metals.[1]

First Aid Measures

These first aid measures are based on general chemical handling and information from related
compounds.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, holding eyelids open. Seek

immediate medical attention.[9]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation persists.[9]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Spill and Waste Disposal

Spill Response:

in a labeled container for disposal.

Waste Disposal:

Evacuate the area.

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

For larger spills, follow your institution's emergency procedures.

¢ Organic azides should be treated as hazardous waste.[1]

e Do not dispose of down the drain.[8]

e |tis recommended to convert organic azides to a more stable derivative, such as an amine,

before disposal.[1]
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» All azide-containing waste should be segregated and disposed of through your institution's
chemical waste program.[1][6]

Experimental Protocols and Workflows
General Workflow for Handling Organic Azides

Click to download full resolution via product page

Caption: General workflow for the safe handling of organic azides in a laboratory setting.
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Caption: Logical relationship between the hazards of 2-azido-2-phenylacetic acid and potential
consequences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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